Cas no 2030166-84-6 (1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine)
1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine
- EN300-1110220
- 2030166-84-6
- 1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine
-
- Inchi: 1S/C7H8N4S/c8-7-9-3-4-11(7)5-6-1-2-10-12-6/h1-4H,5H2,(H2,8,9)
- InChI Key: BGJOSGYORAOTHV-UHFFFAOYSA-N
- SMILES: S1C(=CC=N1)CN1C=CN=C1N
Computed Properties
- Exact Mass: 180.04696745g/mol
- Monoisotopic Mass: 180.04696745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 85Ų
1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110220-0.05g |
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine |
2030166-84-6 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1110220-0.1g |
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine |
2030166-84-6 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1110220-0.25g |
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine |
2030166-84-6 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1110220-0.5g |
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine |
2030166-84-6 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1110220-1.0g |
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine |
2030166-84-6 | 1g |
$1142.0 | 2023-06-10 | ||
| Enamine | EN300-1110220-2.5g |
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine |
2030166-84-6 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1110220-5.0g |
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine |
2030166-84-6 | 5g |
$3313.0 | 2023-06-10 | ||
| Enamine | EN300-1110220-10.0g |
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine |
2030166-84-6 | 10g |
$4914.0 | 2023-06-10 | ||
| Enamine | EN300-1110220-1g |
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine |
2030166-84-6 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1110220-5g |
1-[(1,2-thiazol-5-yl)methyl]-1H-imidazol-2-amine |
2030166-84-6 | 95% | 5g |
$2858.0 | 2023-10-27 |
1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine
Introduction to 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2030166-84-6)
1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine, with the CAS number 2030166-84-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and an imidazole moiety, both of which are known for their biological activities and potential therapeutic applications.
The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif in many biologically active molecules. It is often associated with antimicrobial, antifungal, and anti-inflammatory properties. The imidazole moiety, on the other hand, is a six-membered heterocyclic ring with two nitrogen atoms and is well-known for its role in various biological processes, including enzyme inhibition and receptor binding.
The combination of these two functional groups in 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine suggests a high potential for diverse biological activities. Recent studies have explored the pharmacological properties of this compound, particularly its ability to modulate specific biological targets. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain bacterial strains, making it a promising candidate for the development of new antimicrobial agents.
In addition to its antimicrobial properties, 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The structural uniqueness of 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine also makes it an attractive candidate for drug design and optimization. The presence of multiple functional groups provides opportunities for chemical modifications to enhance its pharmacological properties. For example, researchers have explored the effects of substituting different functional groups on the thiazole and imidazole rings to improve solubility, stability, and bioavailability.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable pharmacokinetic profile. These findings provide a strong foundation for advancing the compound into later stages of clinical development.
Beyond its therapeutic applications, 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine has also been studied for its potential use in diagnostic imaging. Research published in the Bioorganic & Medicinal Chemistry Letters has shown that this compound can be labeled with radioisotopes to create imaging agents for positron emission tomography (PET). The ability to visualize specific biological processes using these imaging agents could provide valuable insights into disease mechanisms and aid in the development of targeted therapies.
In conclusion, 1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine (CAS No. 2030166-84-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting area of study for scientists and researchers working to develop new therapeutic agents and diagnostic tools. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment and management of various diseases.
2030166-84-6 (1-(1,2-thiazol-5-yl)methyl-1H-imidazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)